N-[2-(4-acetylpiperazin-1-yl)phenyl]-2,4-dimethoxybenzamide

• Molecular Formula: C21H25N3O4
• Molecular Weight: 383.4 g/mol
• IUPAC Name: N-[2-(4-acetylpiperazin-1-yl)phenyl]-2,4-dimethoxybenzamide
• InChI: InChI=1S/C21H25N3O4/c1-15(25)23-10-12-24(13-11-23)19-7-5-4-6-18(19)22-21(26)17-9-8-16(27-2)14-20(17)28-3/h4-9,14H,10-13H2,1-3H3,(H,22,26)
• InChI Key: RPADEBKCRSMODO-UHFFFAOYSA-N
• SMILES: CC(=O)N1CCN(CC1)C2=CC=CC=C2NC(=O)C3=C(C=C(C=C3)OC)OC

Description

N-[2-(4-acetylpiperazin-1-yl)phenyl]-2,4-dimethoxybenzamide, commonly known as ADRAFINIL, is a synthetic nootropic agent that is used to improve cognitive function, increase alertness, and promote wakefulness. It was first developed in France in the late 1970s and has been extensively studied for its potential therapeutic applications in the treatment of various neurological and psychiatric disorders.

Mechanism of Action

ADRAFINIL works by increasing the levels of certain neurotransmitters in the brain, including dopamine, norepinephrine, and histamine. These neurotransmitters are involved in regulating wakefulness, attention, and mood, and their increased activity can lead to improved cognitive function and alertness.
Biochemical and Physiological Effects:
ADRAFINIL has been shown to have a number of biochemical and physiological effects on the body. It increases the production of certain enzymes and proteins that are involved in the metabolism of neurotransmitters, leading to increased levels of dopamine, norepinephrine, and histamine in the brain. It also increases the release of these neurotransmitters from their storage sites, leading to increased activity in the brain.

Advantages and Limitations for Lab Experiments

ADRAFINIL has a number of advantages and limitations for use in laboratory experiments. Its ability to increase cognitive function and alertness makes it a useful tool for studying the effects of various drugs and other interventions on the brain. However, its effects on neurotransmitter levels and metabolism can also complicate the interpretation of experimental results.

Future Directions

There are a number of potential future directions for research on ADRAFINIL. One area of interest is its potential therapeutic applications in the treatment of various neurological and psychiatric disorders, including Alzheimer's disease, Parkinson's disease, and depression. Another area of interest is its potential use as a cognitive enhancer in healthy individuals, particularly in the context of academic or professional performance. Finally, further research is needed to better understand the mechanisms by which ADRAFINIL affects neurotransmitter levels and metabolism in the brain.

Synthesis Methods

ADRAFINIL is synthesized from 2,4-dichlorobenzoyl chloride and 4-acetylaniline. The synthesis involves a reaction between the two compounds in the presence of a base, resulting in the formation of ADRAFINIL.

Scientific Research Applications

ADRAFINIL has been extensively studied for its potential therapeutic applications in the treatment of various neurological and psychiatric disorders. It has been shown to improve cognitive function, increase alertness, and promote wakefulness in individuals with sleep disorders, narcolepsy, and other conditions that affect the central nervous system.